
An In-depth Technical Guide to
Bis(methylthio)methane (CAS 1618-26-4)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bis(methylthio)methane

Cat. No.: B156853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bis(methylthio)methane, also known as formaldehyde dimethyl dithioacetal or 2,4-

dithiapentane, is a versatile organosulfur compound with the CAS number 1618-26-4.[1][2][3]

This technical guide provides a comprehensive overview of its chemical and physical

properties, detailed experimental protocols for its synthesis and purification, and an analysis of

its spectroscopic data. Furthermore, it explores the key chemical reactions of

bis(methylthio)methane, highlighting its utility in organic synthesis, particularly as a formyl

anion equivalent. This document is intended to serve as a valuable resource for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Chemical and Physical Properties
Bis(methylthio)methane is a clear, colorless to pale yellow oily liquid with a characteristic

pungent, mustard-like, or sulfurous odor.[1][2][3] It is a stable compound under normal

conditions but can react vigorously with oxidizing agents.[4] It is slightly soluble in water but

soluble in organic solvents like alcohols and ethers.[4][5]

Table 1: Physical and Chemical Properties of Bis(methylthio)methane
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Property Value Reference

CAS Number 1618-26-4 [1][3]

Molecular Formula C₃H₈S₂ [3]

Molecular Weight 108.23 g/mol [3][6][7]

Appearance
Clear, colorless to pale yellow

oily liquid
[1][2][3][8]

Odor
Mustard-like, sulfurous, garlic-

like
[2][3][6]

Boiling Point 147-148 °C [2][3][6][7]

Density 1.059 g/mL at 25 °C [2][3][6][7]

Refractive Index (n²⁰/D) 1.530 [2][3][6]

Flash Point
42-44 °C (107.6-111 °F) -

closed cup
[1][6][9]

Solubility
Slightly soluble in water;

soluble in alcohols and oils
[4][5]

Vapor Pressure 4.679 hPa at 20 °C [7]

Spectroscopic Data
The structural elucidation of bis(methylthio)methane is supported by various spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and

Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 2: ¹H NMR Spectral Data of Bis(methylthio)methane
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Chemical
Shift (δ)
[ppm]

Multiplicity Integration Assignment Solvent Reference

3.62 - 3.68 Singlet 2H

Methylene

protons (-S-

CH₂-S-)

CDCl₃,

Methanol-d₄
[10]

2.15 Singlet 6H

Methyl

protons (2 x -

SCH₃)

CDCl₃,

Methanol-d₄
[10]

Table 3: ¹³C NMR Spectral Data of Bis(methylthio)methane

Chemical Shift (δ)
[ppm]

Assignment Solvent Reference

40.12
Methylene carbon (-S-

CH₂-S-)
CDCl₃

14.31
Methyl carbons (2 x -

SCH₃)
CDCl₃

Infrared (IR) Spectroscopy
The IR spectrum of bis(methylthio)methane displays characteristic absorption bands

corresponding to its functional groups. Key absorptions include C-H stretching and bending

vibrations.

Table 4: Key IR Absorption Bands for Bis(methylthio)methane
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Wavenumber (cm⁻¹) Intensity Assignment

~2920 Strong
C-H stretching (methyl and

methylene groups)

~1430 Medium
C-H bending (methyl and

methylene groups)

~1200 Medium CH₂ wagging

~960 Medium CH₃ rocking

~700 Strong C-S stretching

Mass Spectrometry (MS)
Electron impact mass spectrometry of bis(methylthio)methane shows a molecular ion peak

(M⁺) at m/z 108, corresponding to its molecular weight. The fragmentation pattern provides

further structural confirmation.

Table 5: Major Fragments in the Mass Spectrum of Bis(methylthio)methane

m/z Proposed Fragment Ion

108 [CH₃SCH₂SCH₃]⁺ (Molecular Ion)

61 [CH₃SCH₂]⁺

47 [CH₃S]⁺

45 [CHS]⁺

Experimental Protocols
Synthesis
This is a common and efficient industrial method for preparing bis(methylthio)methane.[4]

The reaction involves the acid-catalyzed condensation of methyl mercaptan with formaldehyde.

[4][11]

Reaction: 2 CH₃SH + H₂CO → CH₃SCH₂SCH₃ + H₂O
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Experimental Protocol:

Reaction Setup: To a cooled (0-5 °C) and stirred solution of formaldehyde (e.g., 37% in

water, 1 equivalent), add methyl mercaptan (2 equivalents) dropwise.

Catalyst Addition: Slowly add a catalytic amount of a strong acid (e.g., concentrated

hydrochloric acid or sulfuric acid) to the mixture while maintaining the low temperature.

Reaction: Allow the mixture to stir at a low temperature for several hours, then let it warm to

room temperature and stir overnight.

Workup: Transfer the reaction mixture to a separatory funnel. The organic layer, containing

the product, will separate from the aqueous layer.

Washing: Wash the organic layer sequentially with water, a dilute solution of sodium

bicarbonate, and finally with brine.

Drying: Dry the organic layer over an anhydrous drying agent such as anhydrous

magnesium sulfate or sodium sulfate.

Purification: Filter off the drying agent and purify the crude product by fractional distillation

under atmospheric or reduced pressure.

2 Methyl Mercaptan

Bis(methylthio)methaneFormaldehyde

Acid Catalyst

Water

Click to download full resolution via product page

Fig. 1: Synthesis of Bis(methylthio)methane from Formaldehyde.
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Bis(methylthio)methane can also be synthesized from DMSO, particularly with activators like

acetic anhydride or oxalyl chloride.[1]

Using Acetic Anhydride: This method involves heating a mixture of DMSO and acetic

anhydride, followed by hydrolysis.[1] Experimental Protocol:

A mixture of dimethyl sulfoxide (1 equivalent) and acetic anhydride (1.35 equivalents) is

heated in a sealed tube at 130 °C for 1 hour.[1]

The resulting intermediate, methylthiomethyl acetate, is then hydrolyzed with 51% sulfuric

acid to yield bis(methylthio)methane.[1]

Using Oxalyl Chloride: A more benign method involves the reaction of DMSO with oxalyl

chloride at lower temperatures. Experimental Protocol:

A reaction mixture of DMSO and oxalyl chloride is prepared at 0 °C to room temperature.

Treatment of this mixture with 1 equivalent of triethylamine (Et₃N) and 15 equivalents of

water affords bis(methylthio)methane in good yield.[1]
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Acetic Anhydride Method

Oxalyl Chloride Method

DMSO Methylthiomethyl acetate130 °C

Acetic Anhydride

Bis(methylthio)methane
Hydrolysis

H2SO4 (aq)

DMSO Reaction Mixture0 °C to RT

Oxalyl Chloride

Bis(methylthio)methane

Et3N, H2O

Click to download full resolution via product page

Fig. 2: Synthesis Routes from Dimethyl Sulfoxide (DMSO).

Purification
A general method for the purification of bis(methylthio)methane involves washing with an

alkaline solution followed by distillation.[12]

Experimental Protocol:

Dissolution: Dissolve the crude bis(methylthio)methane in diethyl ether.

Alkaline Wash: Shake the ethereal solution with aqueous alkali (e.g., 5% NaOH solution) to

remove acidic impurities and unreacted methyl mercaptan.[12] The strong odor of methyl

mercaptan can be neutralized by treating the aqueous washings with dilute potassium

permanganate solution.[12]

Drying: Dry the washed ether solution over anhydrous potassium carbonate (K₂CO₃).[12]
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Distillation: Filter the solution and distill it over fresh anhydrous K₂CO₃ under a stream of

nitrogen to obtain the purified product.[12]

Crude Bis(methylthio)methane

Dissolve in Diethyl Ether

Wash with aq. NaOH

Dry over Anhydrous K2CO3

Filter

Distill over K2CO3 under N2

Pure Bis(methylthio)methane

Click to download full resolution via product page

Fig. 3: General Purification Workflow for Bis(methylthio)methane.

Chemical Reactions and Applications
Bis(methylthio)methane is a valuable intermediate in organic synthesis and is also used in

the flavor and fragrance industry.[13][14]
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Role as a Formyl Anion Equivalent (Umpolung)
A key application of bis(methylthio)methane in organic synthesis is its use as a masked

formyl anion, an example of "umpolung" (reactivity inversion). The methylene protons of

bis(methylthio)methane are acidic enough to be deprotonated by a strong base, such as n-

butyllithium (n-BuLi), to form a nucleophilic carbanion. This carbanion can then react with

various electrophiles. This is a variation of the Corey-Seebach reaction.

Reaction Steps:

Deprotonation (Lithiation): Bis(methylthio)methane is treated with n-BuLi in an aprotic

solvent like tetrahydrofuran (THF) at low temperatures (e.g., -78 °C) to generate the lithiated

species.

Reaction with Electrophiles: The resulting nucleophilic carbanion reacts with a wide range of

electrophiles, including alkyl halides, epoxides, aldehydes, and ketones.

Hydrolysis: The resulting dithioacetal can be hydrolyzed back to a carbonyl group using

reagents such as mercury(II) chloride (HgCl₂) or N-bromosuccinimide (NBS), thus

accomplishing the overall formylation of the electrophile.
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Fig. 4: Umpolung Reactivity of Bis(methylthio)methane.

Other Applications
Flavor and Fragrance: It is an important component of truffle flavor and is used as a primary

aromatic ingredient in truffle oil.[8] It is also found in various natural products like cheeses,

milk, and fish oil.[2][3]
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Pharmaceutical and Agrochemical Synthesis: It serves as an intermediate in the synthesis of

sulfur-containing drugs and as a component in some fungicides and herbicides.[4]

Safety and Handling
Bis(methylthio)methane is a flammable liquid and vapor and causes skin and eye irritation.[1]

[9][15][16][17] It has a strong, unpleasant odor (stench).[1]

Table 6: Hazard and Safety Information for Bis(methylthio)methane

Hazard Statement Precautionary Statement Reference

H226: Flammable liquid and

vapor

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking.

[6][9][15]

H315: Causes skin irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[9][15][16]

H319: Causes serious eye

irritation

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[9][15]

H412: Harmful to aquatic life

with long lasting effects

P273: Avoid release to the

environment.
[9][15]

Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[1] Ground

and bond containers when transferring material.[1] Use spark-proof tools and explosion-proof

equipment.[1] Avoid contact with eyes, skin, and clothing.[1]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances and sources of ignition.[1]
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Bis(methylthio)methane is a commercially significant organosulfur compound with a well-

established role in the flavor industry and as a versatile reagent in organic synthesis. Its ability

to function as a formyl anion equivalent through umpolung reactivity makes it a valuable tool for

the construction of complex organic molecules. A thorough understanding of its properties,

synthesis, and safe handling, as detailed in this guide, is essential for its effective and

responsible use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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